Cas no 2171980-13-3 (8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane)

• Product Name: 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane
• CAS No: 2171980-13-3
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 6452517
• PubChem ID: 165522911
• Update Time: 2025-11-06

8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane
• 2171980-13-3
• EN300-1280397
• 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro[2.2.5^{6}.2^{3}]tridecane

• Inchi： 1S/C16H29NO/c1-12(2)13-15(8-9-15)11-17-16(18-13)7-5-6-14(3,4)10-16/h12-13,17H,5-11H2,1-4H3
• InChI Key： JPKBPZGNWNWIBF-UHFFFAOYSA-N
• SMILES： O1C2(CCCC(C)(C)C2)NCC2(C1C(C)C)CC2

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Additional information on 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane

Comprehensive Analysis of 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane (CAS No. 2171980-13-3)

The compound 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane (CAS No. 2171980-13-3) is a structurally unique spirocyclic molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. Its complex spirocyclic architecture and functional groups make it a promising candidate for various applications, including drug discovery and advanced material synthesis. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to the development of novel therapeutics targeting neurological and inflammatory conditions.

One of the most frequently asked questions about this compound revolves around its synthetic pathway. The synthesis of 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane typically involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in catalytic methodologies have improved the efficiency of its production, making it more accessible for research and industrial applications. The compound's stereochemistry and conformational stability are also critical factors that influence its reactivity and biological activity.

In the context of current trends, the demand for spirocyclic compounds like 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane has surged due to their versatility in drug design. These molecules are often explored for their ability to mimic natural pharmacophores, offering enhanced binding affinity and selectivity. For instance, the compound's oxa-aza hybrid structure aligns with the growing interest in heterocyclic frameworks for treating metabolic disorders and neurodegenerative diseases.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on sustainable practices, researchers are investigating eco-friendly synthesis routes for 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane, such as using biocatalysts or solvent-free conditions. These approaches not only reduce environmental impact but also align with regulatory requirements for safer chemical production.

From a materials science perspective, the compound's rigid spirocyclic core offers unique properties for designing high-performance polymers and coatings. Its thermal stability and resistance to degradation make it suitable for applications in advanced composites and electronic materials. Additionally, its potential as a ligand in coordination chemistry opens doors for catalytic applications and metal-organic frameworks (MOFs).

In summary, 8,8-dimethyl-4-(propan-2-yl)-5-oxa-12-azadispiro[2.2.5⁶.2³]tridecane (CAS No. 2171980-13-3) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from pharmaceuticals to materials engineering, underscore its importance in modern scientific research. As studies continue to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.